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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575

Essential Safety and Handling Guide for Cesium
Tellurate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Cesium Tellurate (Cs2TeOa4). The

following procedures are designed to ensure the safe management of this compound within a
laboratory setting.

Chemical and Physical Properties

Property Value
Chemical Formula Cs204Te[1][2]
Molecular Weight 457.41 g/mol [1]
Appearance Crystalline solid

Telluric acid, dicesium salt; Cesium tellurium
oxide[1]

Synonyms

: ional .

Substance Limit Type Exposure Limit

Tellurium and inorganic
) TWA (8-hour) 0.1 mg/m3[3][4]
tellurium compounds (as Te)
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling Cesium Tellurate to minimize
exposure. The following table outlines the recommended PPE based on the potential hazards
associated with tellurium compounds.

PPE Category Item Specification

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[5]

Eye and Face Protection Safety Goggles

Recommended when there is
Face Shield
a splash hazard.

Nitrile gloves are a suitable
option for incidental contact.
For prolonged or direct
Hand Protection Chemical-resistant gloves contact, consult the glove
manufacturer's compatibility
chart.[6] Gloves must be

inspected before use.[5]

] A standard lab coat is required
Body Protection Laboratory Coat
for all procedures.[7]

To be worn over the lab coat
) . when handling larger
Chemical-resistant Apron - )
quantities or when there is a

significant splash risk.[6]

Required if exposure limits are
exceeded or if dust is
) ) ) generated. The type of
Respiratory Protection NIOSH-approved Respirator )
respirator depends on the
airborne concentration of

tellurium.[4][5]
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Respirator Selection for Tellurium Compounds (as Te)[4]

Concentration Respirator Type

Up to 0.5 mg/m?3 Any quarter-mask respirator.

Un to 1 ma/mm? Any particulate respirator with an N95, R95, or
0 1 mg/m
P I P95 filter (excluding quarter-mask respirators).

Up to 2.5 mg/m3 Any supplied-air respirator.

Any air-purifying, full-facepiece respirator with

Up to 5 mg/m3 _
an N100, R100, or P100 filter.

Operational Plan for Handling Cesium Tellurate

Adherence to a strict operational protocol is crucial for the safe handling of Cesium Tellurate.

Preparation and Engineering Controls

Ventilation: All handling of Cesium Tellurate powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[3]

Designated Area: Establish a designated area for handling and weighing Cesium Tellurate.
This area should be clearly marked.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[8]

Handling and Use

Personal Protective Equipment: Don all required PPE as outlined in the table above before
handling the compound.

Weighing: To prevent the generation of dust, weigh Cesium Tellurate carefully. A laboratory
balance with a draft shield is recommended.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.
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e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[5]

e Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[5]

Storage

o Container: Store Cesium Tellurate in a tightly closed, properly labeled container.[5]
e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

o Security: For larger quantities, consider storing in a locked cabinet.

Spill Response

In the event of a spill, follow the established emergency procedure.

Workflow for handling a Cesium Tellurate spill.

Disposal Plan

o Waste Collection: All waste materials contaminated with Cesium Tellurate, including
disposable PPE and cleaning materials, must be collected in a designated, sealed
hazardous waste container.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "Cesium Tellurate".

o Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office. Do not dispose of Cesium Tellurate down the drain or in regular trash.
While most non-radioactive cesium compounds do not have special disposal requirements,
some forms can be classified as hazardous due to chemical reactivity or toxicity.[9]

First Aid Measures

Immediate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[5]

Remove contaminated clothing immediately.
i Wash the affected area with soap and plenty of
Skin Contact _ S
water. Seek medical attention if irritation

persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Cesium
tellurate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051575#personal-protective-equipment-for-
handling-cesium-tellurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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